Cas no 898422-92-9 (4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide)

• Product Name: 4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide
• CAS No: 898422-92-9
• MF: C₁₆H₁₆N₆O₄S
• MW: 388.401041030884
• CID: 6231246
• PubChem ID: 16626681
• Update Time: 2025-05-30

4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide
• 4-(1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-8-yl)ben zenesulfonamide
• 4-(4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzenesulfonamide
• 4-(1,6,7-trimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide
• 898422-92-9
• AB00679558-01
• AKOS001399408
• AKOS025285962
• Z247610492
• F2542-1892

• Inchi： 1S/C16H16N6O4S/c1-8-9(2)22-12-13(20(3)16(24)19-14(12)23)18-15(22)21(8)10-4-6-11(7-5-10)27(17,25)26/h4-7H,1-3H3,(H2,17,25,26)(H,19,23,24)
• InChI Key： ZIUDWLRULWJWHX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C)=C(C)N2C3C(NC(N(C)C=3N=C21)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 388.09537419g/mol
• Monoisotopic Mass: 388.09537419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 140Ų

Additional information on 4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide

Recent Advances in the Study of 4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzene-1-sulfonamide (CAS: 898422-92-9)

The compound 4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzene-1-sulfonamide (CAS: 898422-92-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways involved in cell proliferation and inflammation. In vitro studies have demonstrated that 4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzene-1-sulfonamide acts as a potent inhibitor of certain kinases, which are critical for signal transduction in cancer cells. These findings suggest its potential as a targeted therapy for malignancies characterized by dysregulated kinase activity.

Further investigations into the compound's pharmacokinetics have revealed favorable absorption and distribution profiles, with notable bioavailability in animal models. The sulfonamide moiety enhances its solubility, which is advantageous for oral administration. Additionally, metabolic stability studies indicate that the compound undergoes minimal degradation in the liver, reducing the likelihood of toxic metabolite formation. These properties position it as a viable candidate for further clinical development.

Recent preclinical studies have also explored the compound's anti-inflammatory effects. In models of acute and chronic inflammation, 4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzene-1-sulfonamide demonstrated significant reduction in pro-inflammatory cytokine levels, suggesting its potential utility in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The dual activity in both oncology and inflammation highlights its versatility as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance its specificity for target enzymes while reducing interactions with unrelated proteins. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications, with the aim of improving therapeutic efficacy and safety.

In conclusion, 4-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzene-1-sulfonamide represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Ongoing research is expected to further elucidate its potential and address current limitations, paving the way for clinical trials and eventual therapeutic application.